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Compound of Interest

Compound Name: Aftin-4

CAS No.: 866893-90-5

Cat. No.: B15617220

Get Quote

For Research Use Only. Not for use in diagnostic procedures.

Introduction
Aftin-4 is a roscovitine-related purine compound used extensively in Alzheimer's disease (AD)

research.[1][2] It functions as a potent and selective small-molecule inducer of amyloid-β 42

(Aβ42) peptide production.[3] Aftin-4 modulates the activity of γ-secretase, an enzyme

complex involved in the final cleavage of the Amyloid Precursor Protein (APP), thereby shifting

its processing to favor the generation of the more aggregation-prone and neurotoxic Aβ42

isoform over other Aβ species like Aβ40.[1][4][5] This action allows researchers to model

aspects of AD pathology, such as increased Aβ42/Aβ40 ratios and subsequent neurotoxicity, in

both in vitro and in vivo systems.[6][7]

Proper preparation of Aftin-4 stock solutions is critical for obtaining reproducible and reliable

experimental results. Dimethyl sulfoxide (DMSO) is the recommended solvent due to the high

solubility of Aftin-4.[3][7] This document provides a detailed protocol for the preparation,

storage, and handling of Aftin-4 stock solutions using anhydrous DMSO.
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Physicochemical & Handling Properties
All quantitative data for Aftin-4 is summarized in the table below. Proper storage is crucial to

maintain the stability and activity of the compound.

Property Value Citation(s)

Molecular Formula C₂₀H₂₈N₆O [3][7]

Molecular Weight 368.48 g/mol [3][8]

CAS Number 866893-90-5 [3][7]

Appearance White to off-white solid [3][8]

Purity ≥98% [7]

Solubility in DMSO ≥100 mg/mL (≥271.39 mM) [3]

EC₅₀ (Aβ42 induction) ~30 µM [1][3]

Storage (Powder)
-20°C for up to 3 years; 4°C for

up to 2 years
[3]

Storage (In DMSO)
-80°C for up to 2 years; -20°C

for up to 1 year
[3]

Mechanism of Action: Aβ42 Induction
Aftin-4's mechanism involves the modulation of the amyloidogenic pathway. The Amyloid

Precursor Protein (APP) is sequentially cleaved by two enzymes: β-secretase (BACE1) and the

γ-secretase complex. Aftin-4 influences the γ-secretase complex, which results in a selective

increase in Aβ42 production and a decrease in Aβ38, while Aβ40 levels remain largely

unchanged.[2][9] This shift is a key pathological event in Alzheimer's disease. The effects of

Aftin-4 can be reversed by the co-administration of a γ-secretase inhibitor.[7]
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Start

1. Calculate Mass
(e.g., 3.685 mg for 1 mL)

2. Weigh Aftin-4 Powder

3. Add Anhydrous DMSO
(e.g., 1 mL)

4. Vortex Until Dissolved

5. Aliquot into Cryovials

6. Store at -20°C or -80°C

End: 10 mM Stock Ready

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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